Cas no 1434141-70-4 (tert-butyl 7-cyano-2-azaspiro[3.5]nonane-2-carboxylate)

• Product Name: tert-butyl 7-cyano-2-azaspiro[3.5]nonane-2-carboxylate
• CAS No: 1434141-70-4
• MF: C₁₄H₂₂N₂O₂
• MW: 250.336683750153
• MDL: MFCD27922304
• CID: 4604444
• PubChem ID: 72698745
• Update Time: 2024-11-04

tert-butyl 7-cyano-2-azaspiro[3.5]nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 7-CYANO-2-AZASPIRO[3.5]NONANE-2-CARBOXYLATE
• 2-Azaspiro[3.5]nonane-2-carboxylic acid, 7-cyano-, 1,1-dimethylethyl ester
• tert-butyl7-cyano-2-azaspiro[3.5]nonane-2-carboxylate
• CS-0055413
• 1434141-70-4
• 1,1-Dimethylethyl 7-cyano-2-azaspiro[3.5]nonane-2-carboxylate
• DB-374105
• SB11060
• SCHEMBL25031301
• AKOS027252063
• tert-butyl 7-cyano-2-azaspiro[3.5]nonane-2-carboxylate

• MDL： MFCD27922304
• Inchi： 1S/C14H22N2O2/c1-13(2,3)18-12(17)16-9-14(10-16)6-4-11(8-15)5-7-14/h11H,4-7,9-10H2,1-3H3
• InChI Key： GWUDSHDTYDQWHP-UHFFFAOYSA-N
• SMILES： C1C2(CCC(C#N)CC2)CN1C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 250.168127949g/mol
• Monoisotopic Mass: 250.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 53.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids